(1R)-1-(4-Methoxyphenyl)prop-2-enylamine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: (1R)-1-(4-methoxyphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C10H13NO/c1-3-10(11)8-4-6-9(12-2)7-5-8/h3-7,10H,1,11H2,2H3/t10-/m1/s1
• InChI Key: SWNFCVOTDIIIKH-SNVBAGLBSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H](C=C)N
• Canonical SMILES: COC1=CC=C(C=C1)C(C=C)N

Description

(1R)-1-(4-Methoxyphenyl)prop-2-enylamine is a chiral amine compound of significant interest in organic and medicinal chemistry research. With the molecular formula C9H9BrFN and a molecular weight of 230.08, this compound serves as a versatile chiral building block and resolving agent for the asymmetric synthesis of complex molecules . Its structure, featuring a stereogenic center and a reactive allylamine group, makes it a valuable precursor for the development of chiral catalysts and ligands. Researchers utilize this enantiomerically pure amine in the synthesis of key pharmaceutical intermediates, such as those for drugs like Sitagliptin, Elarofiban, and Docetaxel, where it acts as a chiral auxiliary to impart stereocontrol . The compound is strictly for research applications in laboratory settings. It is not intended for diagnostic or therapeutic use in humans, and proper safety protocols must be followed during handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-methoxybenzaldehyde.

Formation of Intermediate: The aldehyde undergoes a condensation reaction with nitromethane to form a nitrostyrene intermediate.

Reduction: The nitrostyrene intermediate is then reduced using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) to yield the desired amine.

Industrial Production Methods

In an industrial setting, the production of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine may involve optimized reaction conditions, such as:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure: Controlled temperature and pressure conditions to maximize yield.

Purification: Techniques like crystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(4-Methoxyphenyl)prop-2-enylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be further reduced to form saturated amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents like hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, RNH2).

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of saturated amines.

Substitution: Formation of various substituted phenylpropylamines.

Scientific Research Applications

(1R)-1-(4-Methoxyphenyl)prop-2-enylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its potential biological activity and interactions with enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes, receptors, or other proteins.

Pathways Involved: The compound may influence biochemical pathways related to neurotransmission, metabolism, or signal transduction.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

1-(4-Methoxyphenyl)propan-2-amine

• Structure : Lacks the double bond (prop-2-enyl) present in the target compound, replacing it with a saturated propane chain.
• Key Differences: Reduced rigidity and conjugation due to saturation.

Brassinin Derivatives (e.g., K124, K170)

• Structure : Feature indole or thiourea moieties linked to methoxyphenyl groups. Example: N-{[(1-tert-butoxycarbonyl)indol-3-yl]methyl}-N'-(4-methoxyphenyl)thiourea (K124).
• Key Differences :
  • Thiourea functional group introduces hydrogen-bonding capacity, unlike the primary amine in the target compound.
  • Bulkier substituents (e.g., indole rings) reduce membrane permeability compared to the compact propenylamine structure .

Glucopyranosyl and Menthoxycarbonyl Derivatives (e.g., 47, K49)

• Structure: Include sugar (e.g., β-D-glucopyranosyl) or menthol-based groups attached to methoxyphenyl-thiourea backbones.
• Key Differences :
  • Enhanced hydrophilicity due to glycosylation, contrasting with the lipophilic propenylamine.
  • Steric hindrance from large substituents may limit target engagement efficiency .

Biological Activity

(1R)-1-(4-Methoxyphenyl)prop-2-enylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

• Molecular Formula : C$_{10}$H$_{13}$NO
• Molecular Weight : 163.22 g/mol
• Structural Features :
  • Prop-2-enylamine backbone
  • Para-methoxyphenyl substituent
  • Presence of a double bond between the second and third carbon atoms enhances reactivity

The methoxy group contributes to the compound's lipophilicity, potentially influencing its interaction with biological targets.

The biological activity of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine is primarily attributed to its ability to interact with various biomolecules:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic effects.
• Receptor Modulation : It may also bind to certain receptors, influencing cellular signaling pathways.

Understanding the exact molecular targets and pathways involved is crucial for elucidating its pharmacological potential.

Biological Activity and Therapeutic Applications

Research has highlighted several potential therapeutic applications for (1R)-1-(4-Methoxyphenyl)prop-2-enylamine:

• Antidepressant Activity : Some studies indicate that compounds with similar structural features exhibit antidepressant-like effects in animal models. The potential modulation of neurotransmitter systems may be a contributing factor.
• Anti-inflammatory Effects : There is emerging evidence suggesting anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis or other inflammatory diseases.
• Antitumor Activity : Initial findings from in vitro studies indicate that this compound may possess cytotoxic effects against certain cancer cell lines.

Case Study 1: Antidepressant Effects

A study investigated the effects of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine on depressive behavior in rodents. The compound was administered at varying doses, and behavioral assessments were conducted using the forced swim test. Results indicated a significant reduction in immobility time, suggesting an antidepressant-like effect.

Dose (mg/kg)	Immobility Time (seconds)	% Change from Control
Control	120	-
5	90	-25%
10	70	-41.67%
20	50	-58.33%

Case Study 2: Anti-inflammatory Activity

In vitro assays were performed to evaluate the anti-inflammatory effects of (1R)-1-(4-Methoxyphenyl)prop-2-enylamine on lipopolysaccharide (LPS)-induced RAW264.7 macrophages. The compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Concentration (µM)	TNF-α Production (pg/mL)	IL-6 Production (pg/mL)
Control	500	300
10	350	200
20	200	100
50	100	50